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Introduction

Copper(ll) sulfate (CuSQOa) is a critical reagent in the froth flotation of various sulfide minerals. It
primarily functions as an activator, modifying the surface chemistry of certain minerals to
enhance their hydrophobicity and facilitate their selective recovery. This document provides
detailed application notes and experimental protocols for the use of copper(ll) sulfate in the
flotation of sphalerite (ZnS), pyrite (FeSz), and arsenopyrite (FEASS).

Mechanism of Action: Activation of Mineral Surfaces

The fundamental role of copper(ll) sulfate in mineral flotation is to create a more favorable
surface for the adsorption of collector reagents. The mechanism of activation varies depending
on the mineral in question.

» Sphalerite (ZnS): In the case of sphalerite, which typically exhibits poor floatability with
common xanthate collectors, copper(ll) sulfate activation is essential. The process involves
an ion-exchange reaction on the mineral surface where copper ions (Cu?*) replace zinc ions
(Zn2*), forming a copper sulfide (CuS) or copper-activated layer.[1][2][3] This newly formed
surface has a higher affinity for the collector molecules, leading to enhanced hydrophobicity
and improved flotation recovery.
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e Pyrite (FeS2): The role of copper(ll) sulfate in pyrite flotation is more complex and highly
dependent on the pH of the pulp. At alkaline pH, copper ions can adsorb onto the pyrite
surface, forming copper hydroxide species that can interact with collectors and activate
flotation.[4][5] Conversely, at acidic to neutral pH, copper sulfate can have a depressing
effect on pyrite.[4]

o Arsenopyrite (FeAsS): Similar to pyrite, arsenopyrite flotation can be activated by copper(ll)
sulfate, particularly in alkaline conditions. The activation is attributed to the formation of
copper arsenosulfide (CuAsS) or copper arsenate/arsenite species at higher pH values,
which then serve as adsorption sites for the collector.[6]

Data Presentation: Quantitative Effects of Copper(ll)
Sulfate

The following tables summarize the quantitative effects of copper(ll) sulfate dosage and pH on
the flotation recovery of sphalerite, pyrite, and arsenopyrite based on various studies.

Table 1: Effect of Copper(ll) Sulfate on Sphalerite (ZnS)
Flotation
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Zn
CuSOa Conditionin
pH Range Collector . Recovery Reference
Dosage g Time
(%)
Potassium
Alkaline Amyl -
1 Ib/ton ] Not specified ~80 [7]
(lime) Xanthate (0.1
Ib/ton)
Not specified
B B 15sec-5 _
300 g/t Not specified Not specified ] (improved [8]
min
kinetics)
~95
80 mg/dm3 6-8 Not specified Not specified (monomineral  [9]
ic)
Sodium
Isopropyl B Not specified
500 g/t >115 Not specified [2]
Xanthate (50 (plant data)
g/t)
Butyl
1x10~4 Y -
7 Xanthate (1 x  Not specified >90 [10]
mol/L
10-4 mol/L)

Table 2: Effect of Copper(ll) Sulfate on Pyrite (FeSz2)

Flotation
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CuSOa Conditionin S Recovery
pH Collector . Reference
Dosage g Time (%)
Sodium Butyl
100 g/t 6.8 Xanthate Not specified 79.33 [11]
(100 g/t)
Potassium
. Butyl . :
10 mg/L Alkaline Not specified Activated [41112]
Xanthate (10
mg/L)
Potassium
- Butyl .
10 mg/L Acidic/Neutral Not specified Depressed [4][12]
Xanthate (10
mg/L)
» » -~ Maximum
10 ppm Not specified Not specified Not specified [5]
recovery

Table 3: Effect of Copper(ll) Sulfate on Arsenopyrite

(EeAsS) Flotation

Au As
CuSO04
pH Collector Recovery Recovery Reference
Dosage
(%) (%)
Sodium
N 8-85
Not specified Isobutyl 91 86 [13]
(Natural)
Xanthate
Sodium
» Low Low
Not specified 5-55 Isobutyl ] ] [13]
adsorption adsorption
Xanthate

Experimental Protocols

The following are generalized laboratory protocols for the froth flotation of sphalerite and pyrite

using copper(ll) sulfate as an activator. These should be adapted based on specific ore
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characteristics and laboratory equipment.

Protocol 1: Sphalerite Flotation Activated by Copper(ll)
Sulfate

1. Ore Preparation:

e Crush and grind the sphalerite-bearing ore to a desired particle size (e.g., 80% passing 75

pHm).
» Prepare a pulp with a specific solids concentration (e.g., 25-35% w/w) using deionized water.

2. Reagent Preparation:

e Prepare a stock solution of copper(ll) sulfate (e.g., 10 g/L).

o Prepare stock solutions of a suitable collector (e.g., Potassium Amyl Xanthate, PAX, 10 g/L)
and a frother (e.g., Methyl Isobutyl Carbinol, MIBC).

e Prepare pH modifying solutions (e.g., 1 M NaOH or 1 M HCI).

3. Flotation Procedure:

o Transfer a known volume of the pulp to a laboratory flotation cell.

o Adjust the pulp pH to the desired level (e.g., pH 9-10.5) using the pH modifying solutions.

o Add the required volume of the copper(ll) sulfate solution to achieve the target dosage (e.g.,
100-500 gft).

» Condition the pulp with the activator for a specific period (e.g., 3-5 minutes).

e Add the collector solution and condition for a further period (e.g., 2-3 minutes).

e Add the frother and condition for a final, shorter period (e.g., 1 minute).

« Initiate aeration and collect the froth for a set duration (e.g., 5-10 minutes).

o Collect both the concentrate (froth) and tailings for drying, weighing, and analysis.

Protocol 2: Pyrite Flotation Activated by Copper(ll)
Sulfate

1. Ore Preparation:
» Follow the same ore preparation steps as for sphalerite.

2. Reagent Preparation:
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o Prepare stock solutions of copper(ll) sulfate, collector (e.g., Sodium Butyl Xanthate, SBX),
frother, and pH modifiers as described for sphalerite.

3. Flotation Procedure:

o Transfer the pulp to the flotation cell.

e Adjust the pulp pH to the desired alkaline level (e.g., pH > 8).

» Add the copper(ll) sulfate solution to achieve the desired dosage (e.g., 10-100 g/t).
» Condition the pulp with the activator for a specified time (e.g., 3-5 minutes).

e Add the collector and condition (e.g., 2-3 minutes).

e Add the frother and condition (e.g., 1 minute).

» Commence flotation and collect the froth.

e Process the concentrate and tailings for analysis.
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Caption: Mineral activation and flotation process.
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Caption: Laboratory flotation experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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